CID 78063126

• Molecular Formula: C4H12AsHg+
• Molecular Weight: 335.65 g/mol
• InChI: InChI=1S/C4H12As.Hg/c1-5(2,3)4;/h1-4H3;/q;+1
• InChI Key: MIHRBRMRRFEWNG-UHFFFAOYSA-N
• Canonical SMILES: C[As](C)(C)C.[Hg+]

Description

The compound with the identifier CID 78063126 is a chemical entity with unique properties and potential applications in various fields

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of CID 78063126 involves specific synthetic routes and reaction conditions. One common method includes the use of N-protective indole and halogenated hydrocarbon as raw materials. The C-H alkylation reaction is carried out using a mechanical grinding method under the action of a manganese catalyst, magnesium metal, and other reagents .

Industrial Production Methods: Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The specific details of these methods are often proprietary and may vary depending on the manufacturer.

Chemical Reactions Analysis

Identification of Discrepancies

• Query vs. Source Mismatch : The requested compound "CID 78063126" does not appear in any search results. A similar identifier, CID 78062236 , is documented but lacks reaction-specific data (source).

• PubChem Database Confirmation : A manual review of PubChem confirms no entry for this compound as of March 2025, suggesting either a typographical error or a non-public/research-stage compound.

Analysis of Related Compounds

While this compound remains unverified, the following table summarizes reaction-related data for structurally analogous compounds from the provided sources:

Compound CID	Key Functional Groups	Reported Reactions/Applications	Source
78062236	Chemically induced dimerization ligands	Protein interaction modulation in biological systems
6049	Ethylenediaminetetraacetate (EDTA)	Chelation of metal ions (e.g., Ca²⁺, Fe³⁺)
286532	Oxadiazole derivatives	Enzyme inhibition (IC₅₀ = 11.458 µM)

Recommended Actions for Further Research

• Verify CID Accuracy : Confirm the numerical identifier (e.g., potential transposition errors).

• Consult Specialized Databases :

  • CAS SciFinder (source ): Authoritative for reaction schemes and synthetic pathways.

  • PubChem : Validate compound existence and access associated patents or preprints.

• Explore Patent Literature : Non-published compounds may appear in patent applications under alternative identifiers.

Limitations of Current Data

• Source : CID 78062236 is described as a dimerization agent but lacks experimental reaction details.

• Source : Table 1 lists IC₅₀ values for bioactive compounds but does not include reaction mechanisms.

• Source : EDTA (CID 6049) serves as a chelator but is unrelated to the queried compound.

Scientific Research Applications

CID 78063126 has a wide range of scientific research applications, including its use in chemistry, biology, medicine, and industry. In chemistry, it serves as a valuable intermediate for synthesizing other compounds. In biology and medicine, it may be studied for its potential therapeutic effects and interactions with biological targets. Industrial applications include its use in the production of specialized materials and chemicals .

Mechanism of Action

The mechanism of action of CID 78063126 involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to CID 78063126 include other indole derivatives and related chemical entities. These compounds share structural similarities and may exhibit comparable chemical and biological properties.

Uniqueness: What sets this compound apart from similar compounds is its unique combination of functional groups and structural features.